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Compound of Interest

Compound Name: (3-Cyanophenoxy)acetic Acid

Cat. No.: B184148

An In-depth Technical Guide to (3-
Cyanophenoxy)acetic Acid

CAS Number: 1879-58-9

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, potential biological activity, and safety considerations for (3-
Cyanophenoxy)acetic acid. The information is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Core Properties

(3-Cyanophenoxy)acetic acid is an organic compound featuring a cyanophenyl group linked
to an acetic acid moiety through an ether bond.[1] This structure imparts characteristics of both
a carboxylic acid and an aromatic nitrile. Typically, it appears as a white to off-white solid.[1]

Physicochemical Properties

The key physicochemical properties of (3-Cyanophenoxy)acetic acid are summarized in the
table below. These values are compiled from various chemical suppliers and databases.
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Property Value Source
Molecular Formula CoH7NOs3 [2][3]
Molecular Weight 177.16 g/mol [3]
Appearance White to off-white solid [1]
Boiling Point 352.235 °C at 760 mmHg [3]
Flash Point 166.826 °C [3]
Density 1.324 g/cm3 [3]

N Soluble in polar solvents such
Solubility [1]
as water and alcohols.

Chemical Identifiers

Identifier Value Source

CAS Number 1879-58-9 [1][2]13]

INChl=1S/C9H7NO3/c10-5-7-
InChl 2-1-3-8(4-7)13-6-9(11)12/h1- [1]
4H,6H2,(H,11,12)

UXBVJOUILGIGHW-
InChl Key [1]
UHFFFAOYSA-N

0=C(0)COC1=CC=CC(C#N)=
SMILES o 2]

2-(3-Cyanophenoxy)acetic
Synonyms acid, (m-Cyanophenoxy)acetic  [1]

acid

Synthesis and Purification

The synthesis of (3-Cyanophenoxy)acetic acid can be achieved via the Williamson ether
synthesis, a well-established method for preparing ethers. This reaction involves the
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nucleophilic substitution of a halide by an alkoxide. In this case, the sodium salt of 3-
cyanophenol acts as the nucleophile, reacting with a haloacetic acid, typically chloroacetic acid.

Experimental Protocol: Synthesis

This protocol is a representative procedure based on general methods for the Williamson ether
synthesis of phenoxyacetic acids.

Materials:

e 3-Cyanophenol

e Chloroacetic acid

e Sodium hydroxide (NaOH)
e Hydrochloric acid (HCI)

o Deionized water

» Ethanol (optional)
Procedure:

o Formation of Sodium 3-Cyanophenoxide: In a round-bottom flask equipped with a magnetic
stirrer, dissolve 3-cyanophenol in an aqueous solution of sodium hydroxide. The molar ratio
of 3-cyanophenol to NaOH should be approximately 1:1. Stir the mixture until the 3-
cyanophenol is completely dissolved, forming the sodium 3-cyanophenoxide salt.

e Preparation of Sodium Chloroacetate: In a separate beaker, dissolve chloroacetic acid in
water and neutralize it with an aqueous solution of sodium hydroxide to a pH of 7-8.

e Reaction: Add the sodium chloroacetate solution to the flask containing the sodium 3-
cyanophenoxide. Heat the reaction mixture to reflux and maintain for several hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Acidify the
solution with hydrochloric acid to a pH of 1-2. The (3-Cyanophenoxy)acetic acid will
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precipitate out of the solution.

« |solation: Collect the crude product by vacuum filtration and wash with cold deionized water
to remove any inorganic salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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